Cas no 406470-86-8 (5-(3,4-dimethylphenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(3,4-dimethylphenoxy)methylfuran-2-carbohydrazide
• CAS No: 406470-86-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD02055846
• CID: 3057725
• PubChem ID: 717044
• Update Time: 2025-10-05

5-(3,4-dimethylphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((3,4-Dimethylphenoxy)methyl)furan-2-carbohydrazide
• 5-(3,4-dimethylphenoxy)methylfuran-2-carbohydrazide
• BBL037892
• AKOS000304198
• DTXSID501171582
• 5-[(3,4-dimethylphenoxy)methyl]furan-2-carbohydrazide
• 5-(3,4-DIMETHYLPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE
• CHEMBL1500540
• HMS2782C11
• 5-[(3,4-Dimethylphenoxy)methyl]-2-furohydrazide
• MLS000767920
• SMR000431242
• CS-0281487
• 5-[(3,4-Dimethylphenoxy)methyl]-2-furancarboxylic acid hydrazide
• 5-((3,4-Dimethylphenoxy)methyl)-2-furancarboxylic acid hydrazide
• EN300-227829
• Oprea1_192336
• STK346669
• 406470-86-8
• 5-(3,4-Dimethyl-phenoxymethyl)-furan-2-carboxylic acid hydrazide

• MDL： MFCD02055846
• Inchi： 1S/C14H16N2O3/c1-9-3-4-11(7-10(9)2)18-8-12-5-6-13(19-12)14(17)16-15/h3-7H,8,15H2,1-2H3,(H,16,17)
• InChI Key： FDSCRLSVKLOFBT-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(NN)=O)O1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 260.11609238Da
• Monoisotopic Mass: 260.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers